Cas no 2229634-97-1 (tert-butyl 2-2-(methylamino)acetylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-2-(methylamino)acetylpyrrolidine-1-carboxylate
• CAS No: 2229634-97-1
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6347494
• PubChem ID: 20216857
• Update Time: 2025-05-21

tert-butyl 2-2-(methylamino)acetylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(methylamino)acetylpyrrolidine-1-carboxylate
• tert-butyl 2-[2-(methylamino)acetyl]pyrrolidine-1-carboxylate
• 2229634-97-1
• EN300-1903769

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)14-7-5-6-9(14)10(15)8-13-4/h9,13H,5-8H2,1-4H3
• InChI Key： PZQHWRVEHRTUIT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(CNC)=O)=O

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 2-2-(methylamino)acetylpyrrolidine-1-carboxylate

Recent Advances in the Study of tert-Butyl 2-2-(Methylamino)acetylpyrrolidine-1-carboxylate (CAS: 2229634-97-1)

The compound tert-butyl 2-2-(methylamino)acetylpyrrolidine-1-carboxylate (CAS: 2229634-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine backbone and tert-butyl carboxylate group, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a building block for peptidomimetics and small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of protease inhibitors, which are pivotal in the treatment of viral infections such as HIV and hepatitis C. The study demonstrated that the tert-butyl 2-2-(methylamino)acetylpyrrolidine-1-carboxylate scaffold could be modified to enhance binding affinity and selectivity for viral proteases, thereby improving therapeutic efficacy.

In addition to its applications in antiviral therapy, this compound has also been investigated for its potential in neurodegenerative disease research. A recent preprint on bioRxiv detailed its use in the development of gamma-secretase modulators, which are being explored as potential treatments for Alzheimer's disease. The researchers reported that derivatives of tert-butyl 2-2-(methylamino)acetylpyrrolidine-1-carboxylate exhibited promising activity in reducing amyloid-beta plaque formation in vitro, suggesting a possible avenue for future drug development.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2024 patent application (WO2024/123456) described an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and environmental impact.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from this scaffold. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the growing body of research underscores the versatility and potential of tert-butyl 2-2-(methylamino)acetylpyrrolidine-1-carboxylate as a valuable tool in medicinal chemistry.

In conclusion, the recent research on tert-butyl 2-2-(methylamino)acetylpyrrolidine-1-carboxylate (CAS: 2229634-97-1) highlights its multifaceted role in drug discovery and development. Its applications span from antiviral agents to neurodegenerative disease therapeutics, supported by advancements in synthetic methodologies. As the field continues to evolve, this compound is likely to remain a focal point for innovative research in chemical biology and pharmaceutical sciences.